3-[3-(4-methylphenyl)-6-oxo-1-pyridazinyl]-N-[2-(2-methyl-1-piperidinyl)ethyl]propanamide

• Molecular Formula: C22H30N4O2
• Molecular Weight: 382.5 g/mol
• IUPAC Name: 3-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]-N-[2-(2-methylpiperidin-1-yl)ethyl]propanamide
• InChI: InChI=1S/C22H30N4O2/c1-17-6-8-19(9-7-17)20-10-11-22(28)26(24-20)15-12-21(27)23-13-16-25-14-4-3-5-18(25)2/h6-11,18H,3-5,12-16H2,1-2H3,(H,23,27)
• InChI Key: SXORXEDYBXYZMG-UHFFFAOYSA-N
• SMILES: CC1CCCCN1CCNC(=O)CCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)C

Description

3-[3-(4-methylphenyl)-6-oxo-1-pyridazinyl]-N-[2-(2-methyl-1-piperidinyl)ethyl]propanamide is a member of pyridazines and a ring assembly.

Scientific Research Applications

Anticancer Potential

• Synthesis and Evaluation as Anticancer Agents : Propanamide derivatives, including those similar to the specified compound, have been synthesized and evaluated for their potential as anticancer agents. Compounds with structural similarities showed promising results in initial tests, suggesting potential for further exploration in cancer treatment (Rehman et al., 2018).

Antibacterial Activity

• Synthesis and Antibacterial Activity : Similar compounds have been synthesized and demonstrated noteworthy antibacterial activity. This indicates potential applications in developing new antibacterial agents (Tumosienė et al., 2012).

Alzheimer’s Disease Treatment

• Potential for Treating Alzheimer's Disease : Derivatives of compounds structurally related to the one have been synthesized and evaluated as potential drug candidates for Alzheimer’s disease. This suggests a possible application in neurodegenerative disease treatment (Rehman et al., 2018).

Herbicidal Activities

• Herbicidal Applications : Certain pyridazine derivatives, structurally similar to the specified compound, have been synthesized and tested for herbicidal activities. These compounds showed promising results, indicating potential use in agricultural applications (Xu et al., 2008).